Cas no 171874-47-8 (2(3H)-Benzothiazolethione,4-(hydroxymethyl)-)
171874-47-8 structure
Product Name:2(3H)-Benzothiazolethione,4-(hydroxymethyl)-
CAS No:171874-47-8
MF:C8H7NOS2
MW:197.277279138565
CID:111421
PubChem ID:19417469
Update Time:2025-04-18
2(3H)-Benzothiazolethione,4-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolethione,4-(hydroxymethyl)-
- 2(3H)-Benzothiazolethione,4-(hydroxymethyl)-(9CI)
- SCHEMBL7059302
- SCHEMBL8975933
- 4-(hydroxymethyl)-3H-1,3-benzothiazole-2-thione
- 171874-47-8
-
- Inchi： 1S/C8H7NOS2/c10-4-5-2-1-3-6-7(5)9-8(11)12-6/h1-3,10H,4H2,(H,9,11)
- InChI Key： WPLOQDMZUMDHQK-UHFFFAOYSA-N
- SMILES： S1C(NC2=C1C=CC=C2CO)=S
Computed Properties
- Exact Mass: 196.99701
- Monoisotopic Mass: 196.99690619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 32.26
2(3H)-Benzothiazolethione,4-(hydroxymethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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